Cas no 103557-29-5 (1H-Tetrazole-1-aceticacid, a-methyl-, methyl ester)

• Product Name: 1H-Tetrazole-1-aceticacid, a-methyl-, methyl ester
• CAS No: 103557-29-5
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 125727
• PubChem ID: 20042588
• Update Time: 2025-04-18

1H-Tetrazole-1-aceticacid, a-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-1-aceticacid, a-methyl-, methyl ester
• 1H-Tetrazole-1-aceticacid,alpha-methyl-,methylester(9CI)
• methyl 2-(tetrazol-1-yl)propanoate
• PPTXBXSPDLTXQY-UHFFFAOYSA-N
• Methyl 2-(1H-tetrazol-1-yl)propanoate
• 103557-29-5
• DTXSID50601945
• SCHEMBL10492468
• methyl 2-(1,2,3,4-1H-tetrazol-1-yl)propionate

• Inchi： 1S/C5H8N4O2/c1-4(5(10)11-2)9-3-6-7-8-9/h3-4H,1-2H3
• InChI Key： PPTXBXSPDLTXQY-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.9Ų